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Compound of Interest

Compound Name: 1-Nitropiperazine-d8

Cat. No.: B15351487

For researchers, scientists, and drug development professionals, 1-Nitropiperazine-d8 is a
crucial deuterated internal standard for use in mass spectrometry-based quantitative analysis.
This technical guide provides a comprehensive overview of its commercial availability,
physicochemical properties, and a representative experimental protocol for its application.

Commercial Availability

1-Nitropiperazine-d8 is available from several commercial suppliers, often manufactured by
Toronto Research Chemicals (TRC) and distributed through various vendors. Researchers are
advised to request a lot-specific Certificate of Analysis from their chosen supplier to obtain
precise data on purity and isotopic enrichment.
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Supplier/Distributo

Product Code CAS Number Notes
r
Toronto Research )
] TR-N518292 1794753-23-3 Primary Manufacturer
Chemicals (TRC)
CymitQuimica TR-N518292 1794753-23-3 Distributor for TRC
MyBioSource MBS6043087 1794753-23-3

BOC Sciences

1794753-23-3

Stable-Isotopes.com

SIT-83083

1794753-23-3

Erfa Sa

1794753-23-3

Interomex

1794753-23-3

Delchimica

1794753-23-3

Physicochemical and Quantitative Data

While specific purity and isotopic enrichment values should be obtained from the supplier's

Certificate of Analysis, the following table summarizes the key quantitative data for 1-

Nitropiperazine-d8.
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Property Value Source

CAS Number 1794753-23-3 Multiple Suppliers
Molecular Formula C4HDsN3O2 Multiple Suppliers
Molecular Weight 139.18 g/mol Multiple Suppliers
Appearance Off-White Solid MyBioSource
Melting Point 125-127 °C MyBioSource
Solubility Methanol, Water MyBioSource

) >95% (Typical, but requires lot- ] ]
Purity N General Supplier Information
specific CoA)

) ) >98% (Typical, but requires lot- ] ]
Isotopic Enrichment - General Supplier Information
specific CoA)

Application and Experimental Protocols

1-Nitropiperazine-d8 is primarily utilized as an internal standard in liquid chromatography-
tandem mass spectrometry (LC-MS/MS) assays. Its deuterated nature ensures that it co-elutes
with the non-deuterated analyte (1-Nitropiperazine) and exhibits similar ionization efficiency,
while being distinguishable by its higher mass. This allows for accurate quantification by
correcting for variations in sample preparation and instrument response.

While a specific protocol for 1-Nitropiperazine-d8 is not readily available in published
literature, the following representative protocol for the quantification of a target analyte using a
deuterated internal standard can be adapted. This protocol is based on established methods
for the analysis of similar compounds, such as nitrosamine impurities in pharmaceutical
products.

Representative Experimental Protocol: Quantification of
a Target Analyte using 1-Nitropiperazine-d8 as an
Internal Standard by LC-MS/MS
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1. Objective: To quantify the concentration of a target analyte in a given matrix (e.g., plasma,
urine, or a drug substance) using 1-Nitropiperazine-d8 as an internal standard.

2. Materials and Reagents:

e 1-Nitropiperazine-d8 (Internal Standard, 1S)

o Target Analyte (non-deuterated)

e LC-MS grade Methanol

e LC-MS grade Water

e Formic Acid (or other appropriate mobile phase modifier)

o Sample Matrix (e.g., blank plasma)

o Volumetric flasks, pipettes, and vials

3. Preparation of Stock Solutions:

¢ Internal Standard Stock Solution (IS Stock): Accurately weigh 1 mg of 1-Nitropiperazine-d8
and dissolve it in 10 mL of methanol to obtain a concentration of 100 pg/mL.

o Analyte Stock Solution (Analyte Stock): Accurately weigh 1 mg of the target analyte and
dissolve it in 10 mL of methanol to obtain a concentration of 100 pg/mL.

4. Preparation of Working Solutions:

« Internal Standard Working Solution (IS Working): Dilute the IS Stock solution with methanol
to a final concentration of 100 ng/mL.

» Calibration Curve Standards (CAL Standards): Prepare a series of calibration standards by
spiking the Analyte Stock solution into the blank sample matrix at various concentrations
(e.g.,0.1,0.5, 1, 5, 10, 50, 100 ng/mL).

5. Sample Preparation:
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To 100 pL of each CAL standard and unknown sample, add 10 pL of the IS Working Solution
(100 ng/mL).

Add 300 pL of methanol to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.
. LC-MS/MS Conditions (Representative):

LC System: Agilent 1290 Infinity Il or equivalent

Column: Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 um

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Methanol

Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

Flow Rate: 0.4 mL/min

Injection Volume: 5 pL

MS System: Sciex Triple Quad 6500+ or equivalent

lonization Mode: Electrospray lonization (ESI), Positive

MRM Transitions:

o Target Analyte (1-Nitropiperazine): Q1/Q3 to be determined based on the non-deuterated
compound.

o 1-Nitropiperazine-d8 (IS): Q1: 148.1 -> Q3: [fragment ion to be determined]

. Data Analysis:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15351487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Construct a calibration curve by plotting the peak area ratio (Analyte Peak Area / IS Peak
Area) against the concentration of the CAL standards.

» Determine the concentration of the target analyte in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate the logical workflow of using a deuterated internal standard
and the experimental workflow for the representative protocol.
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Figure 1: Logic of Using a Deuterated Internal Standard
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Figure 1: Logic of Using a Deuterated Internal Standard
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Figure 2: Experimental Workflow for Quantification
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Figure 2: Experimental Workflow for Quantification

Signaling Pathways

There is no information available in the scientific literature to suggest that 1-Nitropiperazine-
d8 is directly involved in any signaling pathways. Its primary role is that of an analytical tool
rather than a biologically active molecule in such pathways.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15351487?utm_src=pdf-body-img
https://www.benchchem.com/product/b15351487?utm_src=pdf-body
https://www.benchchem.com/product/b15351487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 1-
Nitropiperazine-d8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15351487#commercial-suppliers-of-1-
nitropiperazine-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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